Cas no 84374-70-9 (3-methylfuran-2-carboxamide)
3-Methylfuran-2-carboxamide is a heterocyclic organic compound featuring a furan ring substituted with a methyl group at the 3-position and a carboxamide functional group at the 2-position. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The carboxamide moiety enhances its reactivity, enabling participation in amide coupling and condensation reactions. Its furan backbone contributes to stability while allowing further functionalization. The compound’s well-defined molecular framework makes it valuable for developing biologically active molecules, including potential drug candidates. High purity grades are available to ensure consistency in research and industrial processes.
3-methylfuran-2-carboxamide structure
Product Name:3-methylfuran-2-carboxamide
CAS No:84374-70-9
MF:C6H7NO2
MW:125.125281572342
MDL:MFCD11643939
CID:4212856
PubChem ID:10725345
Update Time:2025-05-27
3-methylfuran-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 2-Furancarboxamide, 3-methyl-
- 3-Methylfuran-2-carboxylic acid amide
- 3-methylfuran-2-carboxamide
- G19673
- RDQSAEZUEUFCFX-UHFFFAOYSA-N
- 84374-70-9
- 999-845-4
- Z278515020
- 3-Methyl-furan-2-carboxylic acid amide
- MFCD11643939
- AS-6472
- EN300-64267
- JDA37470
- AKOS009139231
- SCHEMBL353705
-
- MDL: MFCD11643939
- Inchi: 1S/C6H7NO2/c1-4-2-3-9-5(4)6(7)8/h2-3H,1H3,(H2,7,8)
- InChI Key: RDQSAEZUEUFCFX-UHFFFAOYSA-N
- SMILES: O1C=CC(C)=C1C(N)=O
Computed Properties
- Exact Mass: 125.047678466Da
- Monoisotopic Mass: 125.047678466Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 124
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 56.2Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 230.1±28.0 °C at 760 mmHg
- Flash Point: 92.9±24.0 °C
- Vapor Pressure: 0.1±0.5 mmHg at 25°C
3-methylfuran-2-carboxamide Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-methylfuran-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M328050-25mg |
3-methylfuran-2-carboxamide |
84374-70-9 | 25mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M328050-50mg |
3-methylfuran-2-carboxamide |
84374-70-9 | 50mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M328050-250mg |
3-methylfuran-2-carboxamide |
84374-70-9 | 250mg |
$ 275.00 | 2022-06-04 | ||
| Apollo Scientific | OR346630-1g |
3-Methylfuran-2-carboxamide |
84374-70-9 | 95+% | 1g |
£254.00 | 2024-07-28 | |
| abcr | AB475481-1 g |
3-Methyl-furan-2-carboxylic acid amide |
84374-70-9 | 1g |
€297.10 | 2022-08-31 | ||
| Ambeed | A1115859-1g |
3-Methylfuran-2-carboxamide |
84374-70-9 | 95% | 1g |
$208.0 | 2025-04-16 | |
| Enamine | EN300-64267-0.05g |
3-methylfuran-2-carboxamide |
84374-70-9 | 95% | 0.05g |
$64.0 | 2023-06-14 | |
| Enamine | EN300-64267-0.1g |
3-methylfuran-2-carboxamide |
84374-70-9 | 95% | 0.1g |
$77.0 | 2023-06-14 | |
| Enamine | EN300-64267-0.25g |
3-methylfuran-2-carboxamide |
84374-70-9 | 95% | 0.25g |
$110.0 | 2023-06-14 | |
| Enamine | EN300-64267-0.5g |
3-methylfuran-2-carboxamide |
84374-70-9 | 95% | 0.5g |
$209.0 | 2023-06-14 |
3-methylfuran-2-carboxamide Related Literature
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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